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Compound of Interest

Compound Name: 4-Amino-2,3-difluorobenzonitrile

Cat. No.: B053060

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,3-difluorobenzonitrile is a fluorinated aromatic compound of significant interest in
medicinal chemistry and materials science. Its unique substitution pattern, featuring an amine,
a nitrile, and two vicinal fluorine atoms on the benzene ring, imparts distinct physicochemical
properties that make it a valuable building block for the synthesis of novel therapeutic agents
and functional materials. The strategic incorporation of fluorine atoms can modulate a
molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This
technical guide provides a comprehensive overview of the molecular properties, synthesis, and
potential applications of 4-Amino-2,3-difluorobenzonitrile.

Molecular Properties and Characterization

A thorough understanding of the physicochemical properties of 4-Amino-2,3-
difluorobenzonitrile is essential for its application in research and development.

Quantitative Data Summary
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Property Value Reference
Molecular Formula C7HaF2N2

Molecular Weight 154.12 g/mol

CAS Number 112279-71-7

Appearance Colorless to light yellow solid

Melting Point 89-92 °C

Boiling Point 160-162 °C

Soluble in organic solvents
Solubility such as ethanol and

chloroform; insoluble in water.

Note: Some physical properties are reported for the isomeric compound 2,3-difluoro-4-
cyanoaniline and are provided here as an estimation.

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis and analysis of 4-
Amino-2,3-difluorobenzonitrile.

Synthesis of 4-Amino-2,3-difluorobenzonitrile

While a specific, detailed protocol for the synthesis of 4-Amino-2,3-difluorobenzonitrile is not
readily available in the cited literature, a general approach can be inferred from the synthesis of
similar fluorinated aminobenzonitriles. The synthesis generally involves the introduction of a
cyano group onto a difluoroaniline precursor.

General Synthetic Workflow (Hypothetical)
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Starting Material:
1,2-Difluoro-3-nitrobenzene

'

Reduction of Nitro Group
(e.g., Hz, Pd/C)

Intermediate:
2,3-Difluoroaniline

Sandmeyer Reaction:
1. NaNOz, HCI
2. CuCN

'
( )

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 4-Amino-2,3-difluorobenzonitrile.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ IH NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons and the amine protons. The chemical shifts and coupling patterns will be
influenced by the electron-withdrawing effects of the fluorine and nitrile groups.

e 13C NMR: The carbon NMR spectrum will provide information on the carbon skeleton of the
molecule. The carbons attached to fluorine will exhibit characteristic splitting patterns (C-F
coupling).

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. The molecular ion peak ([M]*) should be observed at an m/z corresponding to the
molecular weight of 154.12.

Applications in Drug Development

While specific biological activities for 4-Amino-2,3-difluorobenzonitrile are not extensively
documented, its structural motifs are present in various biologically active molecules. As a
fluorinated aniline derivative, it serves as a key intermediate in the synthesis of a range of
pharmaceutical compounds.

Potential Roles as a Pharmaceutical Intermediate:

¢ Kinase Inhibitors: The aminobenzonitrile scaffold is a common feature in kinase inhibitors
used in oncology.

» Antiviral Agents: Modified nucleosides and other heterocyclic compounds with antiviral
properties can be synthesized from aminobenzonitrile precursors.

e Agrochemicals: This compound can be utilized as an intermediate in the production of
certain pesticides and herbicides.

e Pigments: It can also serve as a precursor for the synthesis of organic pigments.

Logical Relationship of Intermediate to Final Product
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4-Amino-2,3-difluorobenzonitrile
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Caption: Role of 4-Amino-2,3-difluorobenzonitrile as an intermediate in drug manufacturing.

Safety and Handling

4-Amino-2,3-difluorobenzonitrile should be handled with care in a well-ventilated laboratory.
It may be irritating to the eyes, skin, and respiratory system. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Avoid
contact with oxidants, acids, and heat sources to prevent dangerous reactions. This compound
may be toxic to the aquatic environment, and proper disposal methods should be followed.

This technical guide is intended for informational purposes for research and development
professionals. All laboratory work should be conducted by trained personnel in accordance with
established safety protocols.

¢ To cite this document: BenchChem. [Technical Guide: 4-Amino-2,3-difluorobenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053060#4-amino-2-3-difluorobenzonitrile-molecular-
weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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